Cas no 1315059-99-4 (2-Amino-3-(1,3-thiazol-2-yl)propan-1-ol)

• Product Name: 2-Amino-3-(1,3-thiazol-2-yl)propan-1-ol
• CAS No: 1315059-99-4
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 5715171
• PubChem ID: 55254149
• Update Time: 2024-03-01

2-Amino-3-(1,3-thiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1074304
• 2-amino-3-(1,3-thiazol-2-yl)propan-1-ol
• 1315059-99-4
• AKOS017405112
• 2-Thiazolepropanol, β-amino-
• 2-Amino-3-(1,3-thiazol-2-yl)propan-1-ol

• Inchi： 1S/C6H10N2OS/c7-5(4-9)3-6-8-1-2-10-6/h1-2,5,9H,3-4,7H2
• InChI Key： SVEUUZCWYGJFOV-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC(CO)N

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 330.5±32.0 °C(Predicted)
• pka: 12.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines